Cas no 2172560-52-8 (2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2172560-52-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6264536
• PubChem ID: 165586410
• Update Time: 2025-05-25

2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• 2-(cyclopropylmethyl)-3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• EN300-1526084
• 2172560-52-8

• Inchi： 1S/C28H34N2O5/c1-2-18(14-26(31)29-16-20(27(32)33)13-19-11-12-19)15-30-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,2,11-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WGXPWELAOZDUHL-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Introduction to 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2172560-52-8)

2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid, identified by its CAS number 2172560-52-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropylmethyl group, a fluorenylmethoxycarbonyl moiety, and an amino acid-derived amide linkage. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and therapeutic development.

The presence of the cyclopropylmethyl group in the molecular structure imparts a rigid three-membered ring to the compound, which can influence its conformational flexibility and interactions with biological targets. This feature is particularly valuable in medicinal chemistry, as it allows for the design of molecules with enhanced binding affinity and selectivity. Furthermore, the fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, but its incorporation into this compound suggests potential applications in peptidomimetic chemistry or as a tool for studying protein-protein interactions.

The core of the molecule is the 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid moiety, which combines an amino acid backbone with a fluorene-based substituent. This design not only enhances the solubility and bioavailability of the compound but also provides a platform for further functionalization. The fluorene moiety, known for its fluorescence properties, could be exploited for imaging applications or as a probe in cellular studies. Additionally, the amide linkage suggests potential roles in modulating enzyme activity or serving as a scaffold for small-molecule drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors relevant to diseases such as cancer, inflammation, and neurodegeneration. For instance, computational simulations have suggested that the cyclopropylmethyl group could interact with hydrophobic pockets of target proteins, while the fluorenylmethoxycarbonyl moiety might stabilize the compound's binding orientation.

In vitro studies have begun to explore the pharmacological potential of derivatives of 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid. Initial results have shown promising activity against certain kinases and proteases, which are key targets in oncology research. The rigidity introduced by the cyclopropylmethyl group appears to enhance binding affinity, while the presence of multiple functional groups provides opportunities for fine-tuning pharmacokinetic properties. These findings align with broader trends in drug discovery, where structurally complex molecules are being designed to achieve higher efficacy and specificity.

The synthesis of this compound represents a significant challenge due to its multi-step nature and the need for precise regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures. Techniques such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis have been instrumental in facilitating the preparation of analogues for medicinal chemistry studies. The ability to produce high-purity samples of this compound is crucial for subsequent biological evaluation and structural optimization.

From a regulatory perspective, compounds like 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological assessments, pharmacokinetic studies, and preclinical trials to evaluate their therapeutic potential. The complexity of the molecule necessitates careful consideration of potential side effects and interactions with other drugs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates from large chemical libraries. Algorithms can predict biological activity based on structural features, allowing researchers to prioritize compounds like 2172560-52-8 for further investigation. This approach has already led to several breakthroughs in identifying novel therapeutic agents, and it is likely that similar strategies will be employed to explore the potential of this compound.

Future research directions may focus on developing derivatives of 2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid with improved pharmacological profiles. For example, modifications to the fluorene moiety could enhance its fluorescence properties for use in diagnostic tools, while alterations to the amino acid backbone might improve solubility or metabolic stability. Collaborative efforts between synthetic chemists, biochemists, and biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,2-(cyclopropylmethyl)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2172560-52-8) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique combination of structural features offers numerous opportunities for innovation in drug discovery, and ongoing research continues to uncover its potential in addressing various diseases. As computational methods and synthetic techniques evolve，this compound stands poised to contribute significantly to advancements in medicine.